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Compound of Interest

Compound Name: SG-209

Cat. No.: B1681651

A comprehensive search for the pharmacological profile of a compound designated "SG-209"
has yielded ambiguous results, preventing the creation of the requested in-depth technical
guide. While no specific agent with the "SG-209" identifier was found, the search revealed
several distinct therapeutic agents and clinical trial identifiers that include the number "209".

The identified entities are:

e MS-209: A quinoline-based agent designed to reverse multidrug resistance in cancer cells. It
has been studied for its ability to enhance the effectiveness of chemotherapy drugs like
docetaxel in resistant tumors.[1]

e Nous-209 (NOUS-209): An investigational off-the-shelf cancer vaccine. This genetic vaccine
is designed to target 209 specific frameshift peptide neoantigens found in tumors with
deficient mismatch repair (dAMMR) or high microsatellite instability (MSI-H).[2][3][4] It is
currently in clinical trials, often in combination with immune checkpoint inhibitors like
pembrolizumab.[2][3][4][5]

e HY209: A synthesized form of sodium taurodeoxycholate. It acts as an agonist for the G-
protein coupled receptor 19 (GPCR19) and is being investigated for its potential to inhibit
inflammasome activation in conditions like sepsis.[6]

o CA209-7R9: This appears to be an identifier for a clinical trial involving the anti-PD-1
antibody Nivolumab.[7]
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Given the distinct nature of these agents—ranging from a small molecule drug resistance
reverser to a genetic cancer vaccine and a GPCR19 agonist—it is not possible to determine
which, if any, is the subject of your request.

To proceed with generating the detailed technical guide, please provide clarification on the
specific identity of "SG-209". Additional information, such as the compound's class, therapeutic
area, or any associated research institutions, would be beneficial in identifying the correct
agent and its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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